2-(4-Fluorophenoxy)-1-(4-(thiophen-3-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenoxy)-1-(4-thiophen-3-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H18FNO3S/c18-13-1-3-14(4-2-13)21-11-17(20)19-8-5-15(6-9-19)22-16-7-10-23-12-16/h1-4,7,10,12,15H,5-6,8-9,11H2
• InChI Key: USKOLQWWGQVECJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CSC=C2)C(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C17H18FNO3S
• Molecular Weight: 335.4 g/mol

Description

2-(4-Fluorophenoxy)-1-(4-(thiophen-3-yloxy)piperidin-1-yl)ethanone, also known as FTY720, is a synthetic compound that has been extensively studied for its potential applications in scientific research. FTY720 is a sphingosine-1-phosphate receptor modulator that has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• A compound showing structural relevance, synthesized using a click chemistry approach, was characterized using IR, NMR, and MS studies. Its thermal stability was analyzed using TGA and DSC techniques, with its structure confirmed through single-crystal XRD analysis. This process exemplifies the synthesis and characterization phase crucial for scientific applications of complex organic compounds (Govindhan et al., 2017).

Biotransformation and Pharmacokinetics

• Research on Prasugrel, a thienopyridine prodrug, highlights the importance of biotransformation processes in the development of pharmaceuticals. Understanding how compounds like 2-(4-Fluorophenoxy)-1-(4-(thiophen-3-yloxy)piperidin-1-yl)ethanone undergo biotransformation can inform their pharmacokinetic properties and therapeutic potential (Williams et al., 2008).

Molecular Docking Studies

• Molecular docking studies are essential for elucidating the interaction between new molecules and target proteins. Such studies were performed on a synthesized compound to understand its pharmacokinetic nature for further biological application, which is pertinent for compounds like "2-(4-Fluorophenoxy)-1-(4-(thiophen-3-yloxy)piperidin-1-yl)ethanone" (Govindhan et al., 2017).

Fluoroionophores and Metal Recognition

• The development of fluoroionophores from diamine-salicylaldehyde derivatives for metal cation recognition showcases the potential application of fluorinated compounds in sensing technologies. This approach could extend to understanding how "2-(4-Fluorophenoxy)-1-(4-(thiophen-3-yloxy)piperidin-1-yl)ethanone" might interact with metal ions (Hong et al., 2012).

Wound-Healing Potential

• The evaluation of wound-healing potential of certain derivatives in vivo indicates the broader applicability of structurally complex compounds in therapeutic contexts. Such research underscores the importance of chemical synthesis and biological evaluation in developing new treatments (Vinaya et al., 2009).